5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
Overview
Description
5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid (TFEP) is a chemical compound that is used in a variety of scientific applications. It is a member of the pyrazole family of compounds, and its structure consists of a nitrogen atom, an oxygen atom, and two trifluoroethyl groups. TFEP is a versatile compound that has been used in numerous research projects, ranging from the synthesis of organic compounds to the study of biochemical and physiological effects.
Scientific Research Applications
5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid has been used in a variety of scientific research projects. It has been used in the synthesis of organic compounds such as 1-amino-1-(2,2,2-trifluoroethyl)-3-methyl-1H-pyrazole-4-carboxylic acid (TFMPC) and 3-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid (TFAPC). It has also been used in the study of biochemical and physiological effects, such as its effects on the activity of enzymes and its role in the regulation of gene expression. Additionally, 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid has been used in the study of the mechanisms of action of drugs, as well as in the development of new drugs.
Mechanism of Action
The mechanism of action of 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid is not fully understood. However, it is believed that 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid binds to certain proteins, such as enzymes, and alters their activity. It is also believed that 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid may act as a modulator of gene expression, by altering the activity of certain transcription factors.
Biochemical and Physiological Effects
5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as phosphodiesterase and cyclooxygenase. It has also been shown to modulate the activity of certain transcription factors, such as NF-κB and AP-1. Additionally, 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects.
Advantages and Limitations for Lab Experiments
The use of 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid in lab experiments has several advantages. 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid is relatively inexpensive and easy to obtain, and it is stable under a variety of conditions. Additionally, it has a high solubility in a variety of solvents, making it easy to use in experiments. However, there are also some limitations to the use of 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid in lab experiments. 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid is a relatively toxic compound, and it can be difficult to handle in large quantities. Additionally, it can be difficult to purify 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid, as it is highly reactive and can react with other compounds.
Future Directions
There are many potential future directions for the use of 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid in scientific research. It could be used to develop new drugs, or to study the mechanisms of action of existing drugs. It could also be used to study the role of 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid in the regulation of gene expression, and to develop new compounds with similar properties. Additionally, 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid could be used to study the effects of environmental pollutants, and to develop new compounds with improved properties. Finally, 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid could be used to study the biochemical and physiological effects of other compounds, and to develop new compounds with improved properties.
Synthesis Methods
5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid can be synthesized from the reaction of 4-hydroxy-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid (HFP) and anhydrous ammonia. The reaction is conducted in an inert atmosphere at a temperature of 80-90°C. The HFP is first dissolved in a solvent such as dimethylformamide, and then the anhydrous ammonia is added. The reaction is then allowed to proceed for several hours, and the resulting product is 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid involves the reaction of 2,2,2-trifluoroethyl hydrazine with ethyl acetoacetate to form 5-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid ethyl ester, which is then hydrolyzed to yield the target compound.", "Starting Materials": [ "2,2,2-trifluoroethyl hydrazine", "ethyl acetoacetate", "sodium hydroxide", "water", "ethanol" ], "Reaction": [ "Step 1: 2,2,2-trifluoroethyl hydrazine is added dropwise to a solution of ethyl acetoacetate in ethanol at room temperature, and the mixture is stirred for 24 hours.", "Step 2: The reaction mixture is concentrated under reduced pressure, and the residue is dissolved in water.", "Step 3: Sodium hydroxide is added to the aqueous solution to adjust the pH to 10-11, and the mixture is stirred for 2 hours at room temperature.", "Step 4: The resulting precipitate is filtered, washed with water, and dried to yield 5-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid ethyl ester.", "Step 5: The ethyl ester is hydrolyzed by refluxing with sodium hydroxide in water for 2 hours.", "Step 6: The resulting solution is acidified with hydrochloric acid, and the precipitate is filtered, washed with water, and dried to yield 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid." ] } | |
CAS RN |
1934940-52-9 |
Product Name |
5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid |
Molecular Formula |
C6H6F3N3O2 |
Molecular Weight |
209.1 |
Purity |
95 |
Origin of Product |
United States |
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